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Compound of Interest

Compound Name:
Histamine bisphosphate

monohydrate

CAS No.: 23297-93-0; 51-74-1

Cat. No.: B2372502

Get Quote

Material Science & Stoichiometry
Before handling, one must understand the physical state of the reagent. Histamine

bisphosphate typically exists as a monohydrate (

) or an anhydrous salt.

The "Base" Trap: Dosing is almost always calculated based on the Histamine Base, not the

salt weight.

The Hygroscopic Shift: If the anhydrous salt absorbs atmospheric moisture, it transitions

toward the hydrate form, altering the effective molecular weight (MW) and causing under-

dosing of the active base.

Stoichiometric Conversion Table
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Form Formula MW ( g/mol )
Conversion Factor
(Salt to Base)

Histamine Base 111.15 1.00

Histamine

Bisphosphate

(Anhydrous)

307.14
2.76 (1 mg Base ≈

2.76 mg Salt)

Histamine

Bisphosphate

(Monohydrate)

325.15
2.93 (1 mg Base ≈

2.93 mg Salt)

Critical Check: Always verify the specific MW on your vendor's Certificate of Analysis (CoA). If

the container has been opened previously in a humid environment (>40% RH), assume the

water content has drifted unless stored in a desiccator.

Protocol: The "Dry Chain" Weighing Workflow
Objective: To weigh histamine bisphosphate accurately without moisture interference.

Prerequisites
Environment: Relative Humidity (RH) < 40% is ideal.

Equipment: Analytical balance (0.01 mg readability), anti-static gun, desiccator cabinet.

PPE: Nitrile gloves, lab coat, safety glasses (Histamine is a potent vasodilator).

Step-by-Step Methodology
Thermal Equilibration (Crucial):
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If stored at -20°C or 4°C, remove the reagent bottle and place it in a desiccator at room

temperature for at least 3 hours before opening.

Reasoning: Opening a cold bottle in ambient air causes immediate condensation on the

hygroscopic crystals, permanently altering the water content [1].

Anti-Static Treatment:

Glass and plastic spatulas can carry static charge, causing the light powder to "fly" or

cling. Use an anti-static gun on the weighing boat and spatula.

Weighing by Difference (The Golden Rule):

Do not add powder slowly to a tared boat on the balance (this maximizes surface area

exposure to humidity).

Step A: Tare the balance with the empty weighing vessel.

Step B: In a dry environment (or quickly), transfer an approximate amount to the vessel.

Step C: Record the exact weight immediately.

Step D: Dissolve the entire weighed amount. Calculate the final volume based on this

mass to achieve the target concentration.

Formula:

Immediate Solubilization:

Do not leave the weighed powder sitting. Add solvent immediately.

Protocol: Solubilization & Stability
Objective: Create a stable stock solution free from degradation products.

The Photolytic Instability
Histamine solutions degrade rapidly under fluorescent light at room temperature, losing up to

80% potency in 7 days if unprotected [2].[1]
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Workflow Diagram: Stability Logic
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Caption: Stability logic flow for Histamine Bisphosphate solutions. Light and heat are primary

degradation accelerators.

Preparation Steps
Solvent: Use Phosphate Buffered Saline (PBS) or 0.9% NaCl.
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Note: Ensure the solvent is degassed to minimize oxidative potential, though histamine is

relatively oxidation-resistant compared to catecholamines.

Container: Use Amber glass vials or wrap clear tubes in aluminum foil.

Sterilization: Sterile filter (0.22 µm) immediately. Bacterial growth (e.g., Pseudomonas) can

produce enzymes that degrade histamine [3].

Storage:

Short Term: 4°C (Refrigerator) – Stable for ~8 weeks if protected from light.

Long Term: -20°C (Freezer) – Stable for up to 12 months.[1] Avoid repeated freeze-thaw

cycles (aliquot single-use volumes).

Validation: Quality Control (QC)
Trustworthiness: A protocol is only as good as its verification.

Method A: UV Absorbance (Quick Check)
Histamine has low UV absorbance, but high concentrations can be checked at 210-220 nm.

Limitation: Low sensitivity and interference from buffers.

Method B: HPLC (Gold Standard)
For critical assays (e.g., GMP environments), validate concentration using HPLC with ion-pair

chromatography or derivatization (OPA).

HPLC Conditions (Example):

Column: C18 Reverse Phase.

Mobile Phase: Phosphate buffer (pH 3.0) + Acetonitrile (ion-pair reagent may be required).

Detection: UV 210 nm.

Reference: Compare against a fresh USP Histamine Dihydrochloride standard [4].
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Safety & Toxicity
Histamine is a potent bioactive amine.

Inhalation: Can cause bronchoconstriction (asthma-like symptoms). Handle powder in a

fume hood.

Skin Contact: Can cause local vasodilation (redness, hives) and itching.

Systemic: Ingestion or injection causes hypotension and tachycardia.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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